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Compound of Interest

Compound Name: NF023

Cat. No.: B15601756 Get Quote

This document provides crucial safety protocols and disposal procedures for NF023, a

selective and competitive P2X1 receptor antagonist. The information is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

disposal in a laboratory setting.

Chemical and Physical Properties
A summary of the key quantitative data for NF023 is presented in the table below for easy

reference.

Property Value Source

Molecular Formula C₃₅H₂₀N₄Na₆O₂₁S₆ PubChem[1]

Molecular Weight 1162.9 g/mol PubChem[1]

Appearance White to off-white solid Sigma-Aldrich

Solubility Soluble in water Sigma-Aldrich

Storage Temperature 2-8°C Sigma-Aldrich

Proper Disposal Procedures
According to the Safety Data Sheet (SDS) from Cayman Chemical, NF023 is not classified as a

hazardous substance under the Globally Harmonized System (GHS).[2] However, it is

imperative to follow standard laboratory safety practices and local regulations for the disposal

of all chemical waste.
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Step-by-Step Disposal Protocol:

Consult Local Regulations: Before disposal, always consult your institution's Environmental

Health and Safety (EHS) department for specific guidelines on non-hazardous chemical

waste disposal. Regulations can vary significantly between institutions and municipalities.

Small Quantities: For disposal of small, residual amounts of NF023 solution (e.g., from

rinsing glassware), it is generally acceptable to wash it down the drain with copious amounts

of water. This is based on its water solubility and non-hazardous classification. However,

confirm this practice is permitted by your local EHS.

Bulk Quantities: For larger quantities of unused NF023 powder or concentrated solutions, do

not dispose of them down the sink.

Package the waste in a clearly labeled, sealed container. The label should include the

chemical name ("NF023") and indicate that it is non-hazardous waste.

Arrange for pickup and disposal through your institution's chemical waste management

program.

Contaminated Materials: Any materials, such as pipette tips, gloves, or paper towels, that

have come into contact with NF023 should be disposed of in the appropriate laboratory

waste stream for non-hazardous solid waste.

Spill Cleanup: In the event of a spill, the SDS from Cayman Chemical recommends to "Pick

up mechanically".[2]

Wear appropriate personal protective equipment (PPE), including gloves and safety

glasses.

For solid spills, carefully sweep or scoop the material into a designated waste container.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, dry sand)

and place it in a sealed container for disposal.

Clean the spill area with soap and water.
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Experimental Workflow for Handling and Disposal
The following diagram illustrates a logical workflow for the safe handling and disposal of NF023
in a research setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15601756?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling NF023

Disposal Path

Acquire NF023 Store at 2-8°C Prepare Solution Conduct Experiment

Residual Solution

Unused Product

Contaminated Materials

Consult EHS Guidelines

Dispose in Solid Waste

Dispose via Sink (with water)
Permitted

Package for Waste PickupRequired

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Intracellular Signaling

P2X1 Receptor

Ca²⁺ Influx

ATP (Agonist)

Activates

NF023 (Antagonist)

Blocks

Cellular Response
(e.g., Muscle Contraction,

Platelet Aggregation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Disposal Guide for NF023].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15601756#nf023-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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